Cas no 1001519-09-0 (3-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}-5-methyl-4H-1,2,4-triazol-4-amine)

• Product name: 3-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}-5-methyl-4H-1,2,4-triazol-4-amine
• CAS No: 1001519-09-0
• MF: C₉H₁₃N₇O₂S
• MW: 283.310218572617
• MDL: MFCD05667161
• CID: 3059670
• PubChem ID: 7018562

3-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}-5-methyl-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• <br>3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl-sulfanyl)-5-methyl-[1,2,4]triazo l-4-ylamine
• 3-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}-5-methyl-4H-1,2,4-triazol-4-amine
• EN300-230011
• DTXSID501124343
• 3-[[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]thio]-5-methyl-4H-1,2,4-triazol-4-amine
• 3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl-sulfanyl)-5-methyl-[1,2,4]triazol-4-ylamine
• BBL038920
• 3-{[(3,5-DIMETHYL-4-NITROPYRAZOL-1-YL)METHYL]SULFANYL}-5-METHYL-1,2,4-TRIAZOL-4-AMINE
• 3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]thio}-5-methyl-4H-1,2,4-triazol-4-amine
• AKOS000311445
• CS-0282813
• 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methylsulfanyl]-5-methyl-1,2,4-triazol-4-amine
• 3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}-5-methyl-4H-1,2,4-triazol-4-amine
• 1001519-09-0
• 3-(((3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl)thio)-5-methyl-4h-1,2,4-triazol-4-amine
• STK312737
• 3-(3,5-dimethyl-4-nitro-pyrazol-1-ylmethylsulfanyl)-5-methyl-[1,2,4]triazol-4-ylamine

• MDL： MFCD05667161
• Inchi： InChI=1S/C9H13N7O2S/c1-5-8(16(17)18)6(2)14(13-5)4-19-9-12-11-7(3)15(9)10/h4,10H2,1-3H3
• InChI Key： GJGYWVAZJJORBE-UHFFFAOYSA-N
• SMILES： CC1=NN(CSC2=NN=C(C)N2N)C(=C1[N+](=O)[O-])C

Computed Properties

• Exact Mass: 283.08514386Da
• Monoisotopic Mass: 283.08514386Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų
• XLogP3: 1.1

Additional information on 3-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}-5-methyl-4H-1,2,4-triazol-4-amine

3-{(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}-5-methyl-4H-1,2,4-triazol-4-amine: A Comprehensive Overview

The compound CAS No. 1001519-09-0, also known as 3-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}-5-methyl-4H-1,2,4-triazol-4-amine, is a complex organic molecule with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its intricate combination of functional groups, including a pyrazole ring, a triazole ring, and a methylsulfanyl group. The presence of these groups imparts the molecule with distinctive chemical properties that make it a subject of interest for researchers.

Recent studies have highlighted the potential of this compound in the development of novel materials for electronic applications. The pyrazole and triazole rings are known for their aromaticity and ability to participate in hydrogen bonding, which are critical properties for designing advanced materials such as organic semiconductors and conductive polymers. Additionally, the methylsulfanyl group introduces sulfur-based interactions, further enhancing the molecule's versatility in chemical reactions.

The synthesis of 3-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}-5-methyl-4H-1,2,4-triazol-amine involves a multi-step process that combines nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced efficiently for large-scale applications. The synthesis pathway has been extensively studied to understand the influence of reaction conditions on the final product's properties.

In terms of application potential, this compound has shown promise in the field of catalysis. Its ability to act as a catalyst in various organic reactions has been explored in recent studies. For instance, it has been used to facilitate the formation of carbon-carbon bonds in cross-coupling reactions, which are fundamental in organic synthesis. The molecule's ability to stabilize transition states through its nitrogen and sulfur atoms makes it an effective catalyst for these reactions.

The structural features of this compound also make it a valuable tool in drug discovery. The presence of multiple heteroatoms provides opportunities for bioisosteric replacements and modifications that can enhance pharmacokinetic properties such as solubility and bioavailability. Recent research has focused on modifying the substituents on the pyrazole and triazole rings to optimize these properties while maintaining biological activity.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Understanding its environmental impact is crucial for its safe use in industrial applications. Recent findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, CAS No. 1001519-09-0, or 3-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}}-5-methyl-4H-triazol-amine,, is a multifaceted compound with applications ranging from material science to pharmacology. Its unique structure and chemical properties continue to drive innovative research across various disciplines.